5-(Chloromethyl)-4-methyl-1H-imidazole hydrochloride
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Description
5-(Chloromethyl)-4-methyl-1H-imidazole hydrochloride (CMMI-HCl) is an organic compound used in scientific research and laboratory experiments. It is a white crystalline solid, soluble in water and methanol, and has a melting point of approximately 218°C. CMMI-HCl is used in a variety of applications, including as a reagent, an intermediate in organic synthesis, and a catalyst in biochemical assays. It is also used as a starting material in the synthesis of other compounds and as a reactant in the production of pharmaceuticals.
Scientific Research Applications
Synthesis and Characterization of Metal Complexes : One study focused on the synthesis and characterization of transition metal complexes using a related compound, 5-Chloromethyl-8-quinolinol hydrochloride. These complexes were analyzed for their spectral and microbial properties (Verma et al., 2010).
Preparation of Pharmaceutical Compounds : Research on the preparation of various pharmaceutical compounds involves derivatives of 1H-imidazole, such as 4(5)-[1-(2,3-dimethylphenyl)ethyl]-1H-imidazole hydrochloride, which is synthesized for potential applications as an α2-adrenergic agonist (Kudzma & Turnbull, 1991).
Photochemical Studies : The photochemical behavior of related 2-methyl-5-nitro-1H-imidazoles in water-containing solutions has been studied, focusing on photorearrangement and hydrolysis processes. This research is significant for understanding the environmental fate of such compounds (Pfoertner & Daly, 1987).
Copper Corrosion Inhibition : Imidazole derivatives, including 1-(p-tolyl)-4-methylimidazole, have been investigated for their efficiency as corrosion inhibitors of copper. This research provides insights into the activation energies and thermodynamics of adsorption, crucial for industrial applications (Gašparac, Martin, & Stupnišek-lisac, 2000).
Transformation of Pharmaceuticals in Wastewater Treatment : A study on the aqueous chlorination of cimetidine, a pharmaceutical compound, revealed the formation of unexpected products including 4-hydroxymethyl-5-methyl-1H-imidazole and 4-chloro-5-methyl-1H-imidazole. This research is significant for understanding the fate of pharmaceuticals in water treatment processes (Buth, Arnold, & McNeill, 2007).
Synthesis and Biological Activities of Hybrid Molecules : A study focused on the synthesis of novel benzimidazole-pyrazoline hybrid molecules, which are then screened for their anti-diabetic potential. This kind of research is vital for the development of new therapeutic agents (Ibraheem et al., 2020).
properties
IUPAC Name |
4-(chloromethyl)-5-methyl-1H-imidazole;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2.ClH/c1-4-5(2-6)8-3-7-4;/h3H,2H2,1H3,(H,7,8);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDWPOXKSTFGRIT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN1)CCl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8Cl2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30499009 |
Source
|
Record name | 4-(Chloromethyl)-5-methyl-1H-imidazole--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30499009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.03 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51605-33-5 |
Source
|
Record name | 4-(Chloromethyl)-5-methyl-1H-imidazole--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30499009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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